Cas no 2408972-83-6 (2-Amino-1-(4-fluoro-3-methylphenyl)propan-1-ol hydrochloride)

• Product Name: 2-Amino-1-(4-fluoro-3-methylphenyl)propan-1-ol hydrochloride
• CAS No: 2408972-83-6
• MF: C₁₀H₁₅ClFNO
• MW: 219.68360543251
• CID: 5327122
• Update Time: 2025-06-14

2-Amino-1-(4-fluoro-3-methylphenyl)propan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• Z4133752082
• 2-amino-1-(4-fluoro-3-methylphenyl)propan-1-ol hydrochloride
• 2-Amino-1-(4-fluoro-3-methylphenyl)propan-1-ol hydrochloride

• Inchi： 1S/C10H14FNO.ClH/c1-6-5-8(3-4-9(6)11)10(13)7(2)12;/h3-5,7,10,13H,12H2,1-2H3;1H
• InChI Key： CVPOSPBCFGKHNS-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC(=CC=1C)C(C(C)N)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 165
• Topological Polar Surface Area: 46.2

Additional information on 2-Amino-1-(4-fluoro-3-methylphenyl)propan-1-ol hydrochloride

Comprehensive Overview of 2-Amino-1-(4-fluoro-3-methylphenyl)propan-1-ol hydrochloride (CAS No. 2408972-83-6)

2-Amino-1-(4-fluoro-3-methylphenyl)propan-1-ol hydrochloride (CAS No. 2408972-83-6) is a specialized organic compound with a unique molecular structure, combining an aromatic ring with a fluorine substituent and an amino alcohol moiety. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. The presence of both fluoro and methyl groups on the phenyl ring enhances its reactivity and binding affinity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for fluorinated compounds like 2-Amino-1-(4-fluoro-3-methylphenyl)propan-1-ol hydrochloride has surged, driven by their role in the development of novel therapeutics. Researchers are particularly interested in how fluorination improves metabolic stability and bioavailability, which are critical factors in modern drug design. The hydrochloride salt form of this compound further enhances its solubility, facilitating its use in various experimental and industrial applications.

The synthesis of CAS No. 2408972-83-6 involves multi-step organic reactions, often starting from commercially available precursors. Key steps include the introduction of the fluoro group via electrophilic aromatic substitution and the subsequent formation of the amino alcohol backbone. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to ensure the purity and structural integrity of the final product. These methods are essential for meeting the stringent quality standards required in pharmaceutical research.

One of the most frequently asked questions about 2-Amino-1-(4-fluoro-3-methylphenyl)propan-1-ol hydrochloride revolves around its potential therapeutic applications. While specific uses are still under investigation, preliminary studies suggest its relevance in targeting neurological and metabolic disorders. The compound's ability to interact with biological receptors makes it a promising candidate for further exploration. Additionally, its propan-1-ol structure aligns with the pharmacophores of several clinically approved drugs, hinting at its versatility.

From an industrial perspective, CAS No. 2408972-83-6 is often sourced by pharmaceutical companies and research institutions specializing in medicinal chemistry. Its stability under standard storage conditions and compatibility with common solvents make it a practical choice for laboratory use. However, handling requires adherence to safety protocols, including the use of personal protective equipment (PPE) and proper ventilation, to minimize exposure risks.

The growing interest in fluorinated compounds and amino alcohols has positioned 2-Amino-1-(4-fluoro-3-methylphenyl)propan-1-ol hydrochloride as a compound of significant scientific and commercial value. As research continues to uncover its full potential, this molecule is likely to play a pivotal role in the development of next-generation therapeutics. Its unique combination of structural features ensures its relevance in both academic and industrial settings, making it a subject of ongoing study and innovation.